Cas no 2138081-70-4 (1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine)

• Product Name: 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine
• CAS No: 2138081-70-4
• MF: C₉H₁₃F₃N₂OS
• MW: 254.272531270981
• CID: 5865424
• PubChem ID: 165863630
• Update Time: 2025-05-23

1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine
• EN300-1179608
• 2138081-70-4
• [1-(3-methoxy-1,2-thiazol-5-yl)ethyl](1,1,1-trifluoropropan-2-yl)amine

• Inchi： 1S/C9H13F3N2OS/c1-5(13-6(2)9(10,11)12)7-4-8(15-3)14-16-7/h4-6,13H,1-3H3
• InChI Key： RUWKFGQJZAXYFS-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NC(C)C(F)(F)F

Computed Properties

• Exact Mass: 254.07006870g/mol
• Monoisotopic Mass: 254.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine

1-(3-Methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine

The compound 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine (CAS No. 2138081-70-4) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a thiazole ring with a trifluoropropane moiety. The presence of the thiazole ring imparts aromatic stability and potential bioactivity, while the trifluoropropane group contributes to lipophilicity and chemical reactivity. Recent studies have highlighted its potential in drug discovery and advanced materials science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole derivative. The introduction of the methoxy group at the 3-position of the thiazole ring is crucial for stabilizing the aromatic system and enhancing solubility. Subsequent alkylation reactions introduce the ethyl group and the trifluoropropane substituent. This compound has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems.

Recent research has focused on the bioactivity of this compound in various biological systems. Studies conducted in vitro have demonstrated its ability to modulate enzyme activity and interact with cellular receptors. For instance, experiments using human cancer cell lines have revealed potential anti-proliferative effects, suggesting its role in oncology research. Furthermore, computational modeling has provided insights into its molecular interactions, paving the way for rational drug design.

In terms of applications, 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine has shown promise in the development of advanced materials. Its unique combination of electronic and structural properties makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs), where its electron transport properties could enhance device efficiency.

The environmental impact of this compound has also been a subject of recent investigations. Studies on its degradation pathways under various conditions have provided valuable information for sustainable chemical practices. Results indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. This data is critical for assessing its ecological footprint and ensuring responsible use.

In conclusion, CAS No. 2138081-70-4, or 1-(3-methoxy-1,2-thiazol-5-yl)ethyl(1,1,1-trifluoropropan-2-yl)amine, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties position it as a valuable asset in contemporary scientific research. Continued exploration into its synthesis, applications, and environmental behavior will undoubtedly unlock further potential in both academic and industrial settings.